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Compound of Interest

Compound Name: Propachlor

Cat. No.: B1678252 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Propachlor, including detailed operational and disposal plans. By

adhering to these procedural, step-by-step instructions, you can mitigate risks and ensure the

integrity of your work.

Chemical and Physical Properties of Propachlor

A thorough understanding of a chemical's properties is the foundation of safe handling.

Propachlor is a light tan solid known to be corrosive to iron and steel.[1][2] Key quantitative

data are summarized below for easy reference.

Property Value

Molecular Formula C₁₁H₁₄ClNO[1]

Molecular Weight 211.69 g/mol [1]

Appearance Light tan solid[1][3]

Solubility in Water 580 mg/L at 25 °C[1]

Vapor Pressure 0.00074 mmHg[1]

Melting Point 77°C[4]

Boiling Point 110°C at 0.03 mmHg[4]
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Personal Protective Equipment (PPE) for Handling
Propachlor
The use of appropriate Personal Protective Equipment (PPE) is non-negotiable when handling

Propachlor to prevent exposure.[5] Skin and eye contact are the most common routes of

exposure during spraying and handling.[5][6]

PPE Category Specifications and Procedures

Hand Protection

Wear durable, chemical-resistant gauntlet

gloves that extend up the forearm.[7] Unlined

gloves made of nitrile, neoprene, or butyl rubber

are excellent choices.[6] Do not use leather,

paper, or fabric gloves.[7] Wash the outside of

gloves before removing them. For added

protection, consider wearing a light pair of

disposable gloves underneath.[7]

Eye and Face Protection

Use chemical splash goggles.[5] For mixing and

loading, a face shield is essential.[6] Ensure

eye-wash stations are readily accessible.

Skin and Body Protection

Wear loose-fitting, long-sleeved shirts and long

pants.[6][7] A chemical-resistant apron is

required when mixing or where there is a risk of

splashing.[5] Wear chemical-resistant boots, not

leather or fabric, and ensure pants are worn

over the top of the boots.[6][7]

Respiratory Protection

If workplace exposure limits are exceeded or

there is a risk of inhaling dust or mist, use a

NIOSH/MSHA-approved air-purifying respirator

with appropriate cartridges for organic vapors

and particulates.[5][8]

General Hygiene and Safety Practices:

Do not eat, drink, or smoke in areas where Propachlor is handled.[9]
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Wash hands thoroughly with soap and water after handling and before meals.[4][9]

Contaminated work clothing must not be allowed out of the workplace and should be washed

separately from other laundry.[10]

Procedural Guidance for Safe Handling and Storage
Adherence to strict protocols for handling and storage is critical to maintaining a safe laboratory

environment.

Handling:

Ventilation: Always handle Propachlor in a well-ventilated area, such as a chemical fume

hood.[4][9]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[9] Do not breathe dust, fumes,

gas, mist, vapors, or spray.

Equipment: Use only non-sparking tools and explosion-proof equipment.[9] Propachlor is
corrosive to iron and steel.[1][2]

Mixing: When mixing, wear a face shield and a rubber apron.[6]

Storage:

Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated

place.[9][11]

Location: Store in a locked area accessible only to qualified or authorized personnel. Keep

away from foodstuffs, fertilizers, and seeds.[11]

Conditions to Avoid: Keep away from heat, sparks, open flames, and hot surfaces.[9] Prevent

electrostatic charge build-up by using common bonding and grounding techniques.[9]

Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is crucial.
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First Aid Measures:

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician. Call a poison center or doctor if you feel unwell.[11]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Wash with plenty of soap and water.[11] Call a physician immediately.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[9][11]

If in Eyes: Rinse cautiously with water for several minutes.[9] Remove contact lenses if

present and easy to do. Continue rinsing.[9] Call an ophthalmologist.

Spill Response Plan:

In case of a spill, follow a structured response plan to ensure safety and minimize

environmental contamination. Eliminate all ignition sources from the immediate area.[1][2] Do

not touch damaged containers or spilled material unless wearing appropriate protective

clothing.[1][2]

Caption: Workflow for a chemical spill response.

Disposal Plan for Propachlor Waste
Proper disposal of Propachlor and its containers is essential to prevent environmental

contamination.[12]

Step-by-Step Disposal Guidance:

Waste Collection:

Collect all Propachlor waste, including excess product, contaminated absorbents from

spills, and heavily contaminated disposable PPE, in a designated and properly labeled

hazardous waste container.

The container must be compatible with Propachlor and have a secure lid.

Labeling:
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Clearly label the waste container with "Hazardous Waste," the name "Propachlor," and

any other identifiers required by your institution's Environmental Health and Safety (EHS)

department.

Storage of Waste:

Store the hazardous waste container in a designated, secure, and well-ventilated satellite

accumulation area.

Keep the container closed except when adding waste.

Container Rinsing:

Empty Propachlor containers must be triple-rinsed with a suitable solvent.

The rinsate should be collected and treated as hazardous waste.[12]

Never reuse empty pesticide containers for any other purpose.[12]

Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Do not dispose of Propachlor down the drain or in the regular trash. Incineration is often

the preferred method for pesticide disposal but must be done at a permitted facility.[13]

Transporting for Disposal:

Keep the pesticides in their original, labeled containers.[12]

Secure containers to prevent shifting and spills during transport.[12]

Do not transport pesticides in the passenger compartment of a vehicle.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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